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Compound of Interest

Compound Name: Methyl 6-(trifluoromethyl)picolinate

CAS No.: 155377-05-2

Cat. No.: B585391

Get Quote

Methyl 6-(trifluoromethyl)picolinate is a substituted pyridine derivative, a class of

compounds widely utilized in pharmaceutical and agrochemical research. Its structure,

featuring a trifluoromethyl group and a methyl ester on a pyridine ring, dictates its reactivity and

toxicological profile. The electron-withdrawing nature of the trifluoromethyl group can influence

the reactivity of the pyridine ring, while the methyl ester provides a site for potential hydrolysis.

While a comprehensive, officially classified Safety Data Sheet for Methyl 6-
(trifluoromethyl)picolinate is not readily available, an analysis of structurally analogous

compounds allows for a well-informed hazard assessment. Compounds such as other

halogenated and trifluoromethylated pyridines consistently indicate risks of skin, eye, and

respiratory irritation.[1][2][3][4] Therefore, a cautious and proactive approach to handling is

paramount.

Key Structural Features and Their Implications
Pyridine Ring: A heterocyclic aromatic amine that can act as a base and may have biological

activity.
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Trifluoromethyl Group (-CF3): A highly stable, electron-withdrawing group that can increase

the metabolic stability and lipophilicity of the molecule. Its presence often necessitates

careful handling due to potential for metabolic release of fluoride ions or other reactive

species.

Methyl Ester (-COOCH3): Susceptible to hydrolysis, especially under basic or acidic

conditions, which could alter the compound's properties and potential hazards.

Hazard Identification and Risk Assessment
Based on the available data for analogous compounds, the primary hazards associated with

Methyl 6-(trifluoromethyl)picolinate are summarized below.

Hazard Classification Potential Effects
Rationale based on
Analogous Compounds

Acute Toxicity (Oral) Harmful if swallowed.[1]

Similar compounds show oral

toxicity.[1] Ingestion may lead

to gastrointestinal irritation.[5]

Skin Corrosion/Irritation Causes skin irritation.[1][3]

Halogenated and

functionalized pyridines are

known skin irritants.[1][3][4]

Serious Eye Damage/Irritation
Causes serious eye irritation.

[1][3][4]

Direct contact with eyes is

likely to cause significant

irritation and potential damage.

[1][3][4]

Specific Target Organ Toxicity

(Single Exposure)

May cause respiratory

irritation.[1][3][4]

Inhalation of dust or vapors

can irritate the respiratory tract.

[1][3][4]

GHS Hazard Pictograms (Anticipated):

GHS07 (Exclamation Mark): For skin/eye irritation, respiratory irritation, and acute toxicity

(harmful).

Anticipated Signal Word:Warning
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Anticipated Hazard Statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1][3]

H319: Causes serious eye irritation.[1][3]

H335: May cause respiratory irritation.[1][3]

Engineering Controls and Personal Protective
Equipment (PPE): A Multi-Layered Defense
A robust safety strategy relies on a combination of engineering controls and appropriate

personal protective equipment. The choice of these measures should be guided by a thorough

risk assessment of the specific experimental procedures.

Engineering Controls
Chemical Fume Hood: All handling of Methyl 6-(trifluoromethyl)picolinate, including

weighing, transferring, and preparing solutions, should be conducted in a certified chemical

fume hood to minimize inhalation exposure.[2][6][7]

Ventilation: Ensure adequate general laboratory ventilation to supplement the local exhaust

of the fume hood.[1][7]

Safety Shower and Eyewash Station: These must be readily accessible in the immediate

work area in case of accidental exposure.[7]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Methyl 6-(trifluoromethyl)picolinate:

Eye and Face Protection: Chemical safety goggles conforming to EN166 (EU) or ANSI Z87.1

(US) standards are required.[2][7][8] A face shield should be worn in situations with a higher

risk of splashing.
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Gloves: Chemically resistant gloves (e.g., nitrile, neoprene) must be worn.[3] It is crucial to

check the glove manufacturer's compatibility data. Gloves should be inspected before use

and changed immediately if contaminated.

Protective Clothing: A laboratory coat is required.[3] For larger quantities or procedures with

a higher risk of spills, a chemically resistant apron or coveralls should be considered.

Respiratory Protection: If engineering controls are insufficient or during emergency

situations, a NIOSH/MSHA-approved respirator with an appropriate cartridge for organic

vapors should be used.[2]

Safe Handling and Experimental Workflow
Adherence to a well-defined experimental workflow is critical for minimizing the risk of

exposure.

Workflow Diagram
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Caption: A typical laboratory workflow for handling Methyl 6-(trifluoromethyl)picolinate.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b585391/docs?utm_src=pdf-body-img#a-proactive-approach-to-safety-understanding-the-molecule
https://www.benchchem.com/product/b585391/docs?utm_src=pdf-body#a-proactive-approach-to-safety-understanding-the-molecule
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585391?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Handling Protocol
Preparation:

Don all required PPE as outlined in Section 3.2.

Verify that the chemical fume hood is functioning correctly.

Assemble all necessary equipment and reagents within the fume hood to minimize

movement in and out of the containment area.

Handling:

Carefully weigh the solid compound in the fume hood. Avoid generating dust.[8]

When preparing solutions, add the solid to the solvent slowly to prevent splashing.

Keep the container tightly closed when not in use.[1][2][3]

Post-Experiment:

Decontaminate all glassware and equipment that came into contact with the compound.

Dispose of all waste in appropriately labeled hazardous waste containers.[1][8]

Thoroughly clean the work area within the fume hood.

Wash hands thoroughly after handling, even if gloves were worn.[1][2][3]

First Aid and Emergency Procedures
Immediate and appropriate action is crucial in the event of an exposure.
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[1][2][4][5]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation persists.[1][2][5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.[1][2][4][5]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1][5]

Spill Management
In the event of a spill, the primary objective is to contain the material and prevent exposure.

Evacuate: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: For small spills, absorb the material with an inert, non-combustible absorbent such

as sand, vermiculite, or earth.[1][7]

Collect: Carefully scoop the absorbed material into a labeled, sealable container for

hazardous waste disposal.

Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

Report: Report the incident to the appropriate laboratory safety personnel.

Storage and Disposal
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Proper storage and disposal are essential for maintaining a safe laboratory environment.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2][3][7][8]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[1][5][6][7]

The storage area should be clearly marked, and access should be restricted to authorized

personnel.

Disposal
All waste containing Methyl 6-(trifluoromethyl)picolinate must be treated as hazardous

waste.

Dispose of contents and containers in accordance with all local, regional, national, and

international regulations.[1][8][9]

Do not dispose of this material down the drain or into the environment.[8][9]

Chemical Reactivity and Stability
Stability: The compound is expected to be stable under recommended storage conditions.[1]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong

bases, as these may cause decomposition or vigorous reactions.[1][5][6][7]

Hazardous Decomposition Products: Thermal decomposition may produce carbon oxides

(CO, CO2), nitrogen oxides (NOx), and hydrogen fluoride.[4][6][7]

Conclusion: A Culture of Safety
While Methyl 6-(trifluoromethyl)picolinate is a valuable research tool, its potential hazards

necessitate a diligent and informed approach to safety. By understanding the chemical

principles that underpin its reactivity and toxicity, and by rigorously applying the engineering

controls, personal protective equipment, and handling protocols outlined in this guide,
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researchers can work with this compound confidently and safely. This proactive stance on

safety is not merely a set of rules but a foundational aspect of scientific integrity and

professional responsibility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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